Cas no 2228255-94-3 (1-(3-methyloxetan-3-yl)prop-2-en-1-one)

• Product Name: 1-(3-methyloxetan-3-yl)prop-2-en-1-one
• CAS No: 2228255-94-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 5804411
• PubChem ID: 165617626
• Update Time: 2025-10-28

1-(3-methyloxetan-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)prop-2-en-1-one
• 2228255-94-3
• EN300-1813149

• Inchi： 1S/C7H10O2/c1-3-6(8)7(2)4-9-5-7/h3H,1,4-5H2,2H3
• InChI Key： FCGCYSIKQZMTBZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C=C)=O)(C)C1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3-methyloxetan-3-yl)prop-2-en-1-one

Research Brief on 1-(3-methyloxetan-3-yl)prop-2-en-1-one (CAS: 2228255-94-3): Recent Advances and Applications

1-(3-methyloxetan-3-yl)prop-2-en-1-one (CAS: 2228255-94-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane and enone functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its reactivity, stability, and utility as a building block for more complex molecular architectures.

In the context of drug discovery, 1-(3-methyloxetan-3-yl)prop-2-en-1-one has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules. Its oxetane ring, known for its high stability and favorable pharmacokinetic properties, makes it an attractive scaffold for designing novel therapeutics. Recent publications highlight its use in the development of kinase inhibitors and other small-molecule drugs targeting various disease pathways, including cancer and inflammatory disorders.

One of the key advancements in the study of this compound involves its application in click chemistry and bioorthogonal reactions. Researchers have utilized the enone moiety of 1-(3-methyloxetan-3-yl)prop-2-en-1-one for Michael addition reactions, enabling the rapid and efficient conjugation of biomolecules. This has opened new avenues for the development of targeted drug delivery systems and diagnostic tools. For instance, a 2023 study demonstrated its utility in the synthesis of fluorescent probes for imaging cellular processes.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of 1-(3-methyloxetan-3-yl)prop-2-en-1-one to improve yield and scalability. Advances in catalytic methods, such as the use of palladium-based catalysts, have been reported to enhance the efficiency of its synthesis. Additionally, computational studies have provided insights into its electronic structure and reactivity, aiding in the design of derivatives with tailored properties.

In material science, this compound has been explored for its potential in polymer chemistry. Its ability to undergo radical polymerization has been leveraged to create novel polymeric materials with unique mechanical and thermal properties. These materials are being investigated for applications in coatings, adhesives, and biomedical devices.

Despite these promising developments, challenges remain in the widespread adoption of 1-(3-methyloxetan-3-yl)prop-2-en-1-one. Issues such as its sensitivity to moisture and the need for specialized handling conditions have been noted in recent literature. Future research directions may focus on addressing these limitations through the development of more stable derivatives or improved synthetic protocols.

In conclusion, 1-(3-methyloxetan-3-yl)prop-2-en-1-one (CAS: 2228255-94-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative studies, positioning it as a key player in the development of next-generation therapeutics and materials. Ongoing research efforts are expected to further elucidate its potential and expand its utility in the field.